Cas no 87190-85-0 (3'-amino-2',3'-dideoxy-5-(trifluoromethyl)uridine)

• Product name: 3'-amino-2',3'-dideoxy-5-(trifluoromethyl)uridine
• CAS No: 87190-85-0
• MF: C₁₀H₁₂F₃N₃O₄
• MW: 295.2152
• CID: 1865389
• PubChem ID: 451856

3'-amino-2',3'-dideoxy-5-(trifluoromethyl)uridine Chemical and Physical Properties

Names and Identifiers

• 3'-amino-2',3'-dideoxy-5-(trifluoromethyl)uridine
• 1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
• CHEMBL1791025
• Thymidine, 3'-amino-3'-deoxy-a,a,a-trifluoro-
• Thymidine, 3'-amino-3'-deoxy-alpha,alpha,alpha-trifluoro-
• 87190-85-0
• 3'-Amino-2',3'-dideoxy-5-trifluoromethyluridine
• XMGRPHZCXLUGMR-RRKCRQDMSA-N
• 1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
• 3'-NH23-5-CF3-ddU
• DTXSID20236167

• Inchi： InChI=1S/C10H12F3N3O4/c11-10(12,13)4-2-16(9(19)15-8(4)18)7-1-5(14)6(3-17)20-7/h2,5-7,17H,1,3,14H2,(H,15,18,19)/t5-,6+,7+/m0/s1
• InChI Key： XMGRPHZCXLUGMR-RRKCRQDMSA-N
• SMILES： C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)C(F)(F)F)CO)N

Computed Properties

• Exact Mass: 295.07799036Da
• Monoisotopic Mass: 295.07799036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 105Ų